Cas no 1505936-62-8 (3-(3-bromo-5-fluorophenyl)methylazetidin-3-ol)

• Product Name: 3-(3-bromo-5-fluorophenyl)methylazetidin-3-ol
• CAS No: 1505936-62-8
• MF: C₁₀H₁₁BrFNO
• MW: 260.102845430374
• CID: 6444883
• PubChem ID: 79701220
• Update Time: 2025-10-30

3-(3-bromo-5-fluorophenyl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-fluorophenyl)methylazetidin-3-ol
• 3-Azetidinol, 3-[(3-bromo-5-fluorophenyl)methyl]-

• Inchi： 1S/C10H11BrFNO/c11-8-1-7(2-9(12)3-8)4-10(14)5-13-6-10/h1-3,13-14H,4-6H2
• InChI Key： ZERVVSWIZHQJQC-UHFFFAOYSA-N
• SMILES： N1CC(CC2=CC(F)=CC(Br)=C2)(O)C1

Experimental Properties

• Density: 1.614±0.06 g/cm3(Predicted)
• Boiling Point: 354.2±32.0 °C(Predicted)
• pka: 14.04±0.20(Predicted)

Additional information on 3-(3-bromo-5-fluorophenyl)methylazetidin-3-ol

Professional Introduction to Compound with CAS No. 1505936-62-8 and Product Name: 3-(3-bromo-5-fluorophenyl)methylazetidin-3-ol

The compound with the CAS number 1505936-62-8 and the product name 3-(3-bromo-5-fluorophenyl)methylazetidin-3-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, featuring a bromo and fluorine substituted aromatic ring alongside an azetidine scaffold, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The structural features of this molecule make it a promising candidate for further exploration in the development of novel therapeutic agents.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of azetidine derivatives in medicinal applications. Azetidine, a six-membered saturated heterocycle, is known for its ability to mimic natural amino acid structures, which can be exploited in the design of peptidomimetics. The introduction of functional groups such as a methylazetidin-3-ol moiety enhances the compound's versatility, allowing for interactions with biological targets that are typically mediated by hydroxyl-containing molecules.

The presence of a 3-bromo-5-fluorophenyl substituent in this compound adds another layer of complexity and potential utility. Halogenated aromatic compounds are widely studied due to their enhanced binding affinity and metabolic stability. The bromo atom, in particular, can serve as a handle for further chemical modifications via cross-coupling reactions, enabling the synthesis of more complex derivatives. This feature is particularly valuable in drug development pipelines where site-specific functionalization is often required.

Current research trends indicate that compounds with similar structural motifs are being explored for their potential as kinase inhibitors. Kinases are enzymes that play critical roles in numerous cellular processes, making them attractive targets for therapeutic intervention. The fluorine atom in the aromatic ring is known to increase lipophilicity and metabolic stability, which are desirable properties for kinase inhibitors. Additionally, the methylazetidin-3-ol group can potentially interact with hydrophobic pockets or hydrogen bond donors on the kinase active site, contributing to inhibitory activity.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Preliminary data suggest that it exhibits moderate affinity for certain kinase targets, making it a promising lead for further optimization. The combination of the azetidine core with halogenated aromatic substituents appears to confer favorable pharmacokinetic properties, including improved solubility and bioavailability. These attributes are crucial for advancing a compound from preclinical to clinical development.

The synthesis of 3-(3-bromo-5-fluorophenyl)methylazetidin-3-ol involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include halogenation reactions to introduce the bromo and fluorine atoms at specific positions on the aromatic ring, followed by nucleophilic substitution to incorporate the azetidine scaffold. The final step involves functional group manipulation to achieve the desired methylazetidin-3-ol structure. Each step is carefully optimized to ensure high yield and purity, which are essential for pharmaceutical applications.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies can predict how 3-(3-bromo-5-fluorophenyl)methylazetidin-3-ol interacts with biological targets at an atomic level. These predictions guide experimental design and help identify potential modifications that could enhance potency or selectivity. The integration of experimental data with computational insights provides a robust framework for rational drug design.

Future directions in research may focus on exploring analogs of this compound that exhibit improved pharmacological properties. By systematically varying substituents on both the aromatic ring and the azetidine core, chemists can generate libraries of compounds for high-throughput screening. This approach allows researchers to rapidly identify new leads with enhanced activity or reduced toxicity. The goal is to develop a series of compounds that can be advanced into clinical trials for various therapeutic indications.

The broader implications of this research extend beyond individual compounds to encompass advancements in drug discovery methodologies. The development of efficient synthetic routes and innovative molecular design strategies contribute to the overall progress of medicinal chemistry. As our understanding of biological systems continues to grow, compounds like 3-(3-bromo-5-fluorophenyl)methylazetidin-3-ol will serve as valuable tools for exploring new therapeutic avenues.